N-butyl-3-(2-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide

• IUPAC Name: N-butyl-3-[2-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanylimidazol-1-yl]benzamide
• InChI: InChI=1S/C24H28N4O2S/c1-4-5-11-25-23(30)19-7-6-8-20(15-19)28-13-12-26-24(28)31-16-22(29)27-21-14-17(2)9-10-18(21)3/h6-10,12-15H,4-5,11,16H2,1-3H3,(H,25,30)(H,27,29)
• InChI Key: YKIKOXITSPSCTP-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC(=CC=C1)N2C=CN=C2SCC(=O)NC3=C(C=CC(=C3)C)C
• Molecular Formula: C24H28N4O2S
• Molecular Weight: 436.6 g/mol

Description

N-butyl-3-(2-((2-((2,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1H-imidazol-1-yl)benzamide is a useful research compound. Its molecular formula is C24H28N4O2S and its molecular weight is 436.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biomonitoring Applications

The compound has been applied in biomonitoring procedures. For instance, a study developed a biomonitoring procedure for the analysis and quantification of specific metabolites related to heterocyclic aromatic amines, like MeIQx, in human urine. This procedure involved solid-phase extraction, immunoaffinity separation, and capillary gas chromatography-negative ion chemical ionization mass spectrometry. Such applications are crucial for understanding human exposure to specific compounds and assessing health risks (Stillwell et al., 1999).

Clinical Applications

In clinical settings, the compound has been part of study regimens evaluating the therapeutic efficacy and safety of various treatments. For instance, a study assessed the effectiveness of a combination chemotherapy regimen including DTIC for treating malignant astrocytomas. It was observed that although the regimen showed some level of effectiveness, there was no significant benefit of DTIC pretreatment to the combination chemotherapy (Ikeda et al., 1996).

Drug Metabolism and Disposition Studies

Understanding the metabolism and disposition of pharmaceutical compounds is vital for drug development and safety. Research has been conducted on the disposition and metabolism of various drugs, such as [14C]SB-649868, an orexin 1 and 2 receptor antagonist. This study involved the analysis of blood, urine, and feces samples to understand the elimination pathways and metabolite profiling (Renzulli et al., 2011).

Antimycotic Applications

The compound has been studied for its antimycotic properties. Clinical trials have been conducted to evaluate the therapeutic efficacy and safety of new antimycotic agents, such as sertaconazole, in treating various fungal infections. These studies have provided valuable insights into the effectiveness and safety profile of these antimycotic agents (Nasarre et al., 1992).